Cas no 915916-55-1 (1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine)

• Product Name: 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine
• CAS No: 915916-55-1
• MF: C₁₉H₂₁FN₂O
• MW: 312.381248235703
• CID: 5441790
• Update Time: 2025-07-22

1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

• Inchi： 1S/C19H21FN2O/c1-14-6-7-18(12-15(14)2)21-8-10-22(11-9-21)19(23)16-4-3-5-17(20)13-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： QNTDJFQTNZFFKZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CC=C(F)C=1)N1CCN(CC1)C1=CC=C(C(C)=C1)C

Additional information on 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine

Research Brief on 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine (CAS: 915916-55-1): Recent Advances and Applications

1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine (CAS: 915916-55-1) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a modulator of various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways. This research brief aims to summarize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the compound's structural features, which include a piperazine core substituted with a 3,4-dimethylphenyl group and a 3-fluorobenzoyl moiety. These modifications are believed to enhance its binding affinity and selectivity towards specific biological targets. Computational modeling studies have suggested that the compound may interact with serotonin and dopamine receptors, making it a candidate for further investigation in neurological and psychiatric disorders.

In vitro studies have demonstrated that 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine exhibits moderate to high affinity for certain G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed nanomolar affinity for the 5-HT2A receptor, a target implicated in mood regulation and psychosis. These findings suggest potential applications in the development of novel antipsychotic or antidepressant agents.

Another area of interest is the compound's potential role in cancer research. Preliminary data from cell-based assays indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. However, further mechanistic studies are required to elucidate its exact mode of action and to assess its efficacy in vivo.

The synthesis of 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine has also been optimized in recent years. A 2022 publication in Organic & Biomolecular Chemistry described a streamlined synthetic route that improves yield and purity, facilitating its availability for further research. This advancement is critical for scaling up production and enabling more extensive preclinical evaluations.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need to be thoroughly investigated. Additionally, its safety profile and potential off-target effects must be evaluated to ensure its suitability for therapeutic use. Ongoing research efforts are focused on addressing these gaps, with the goal of advancing the compound into clinical trials.

In conclusion, 1-(3,4-dimethylphenyl)-4-(3-fluorobenzoyl)piperazine (CAS: 915916-55-1) represents a promising candidate for further development in the fields of neuroscience and oncology. Its unique structural features and biological activity profile warrant continued investigation, and recent advancements in its synthesis and characterization have laid the groundwork for future studies. Researchers in the chemical biology and pharmaceutical industries are encouraged to explore its potential applications and contribute to the growing body of knowledge on this compound.